N-(3-acetyl-12-methyl-6-{[4-(methylethoxy)phenyl]methyl}-7-oxospiro[1,3,4-thia diazoline-2,3'-indoline]-5-yl)acetamide

• IUPAC Name: N-[4-acetyl-7'-methyl-2'-oxo-1'-[(4-propan-2-yloxyphenyl)methyl]spiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C24H26N4O4S/c1-14(2)32-19-11-9-18(10-12-19)13-27-21-15(3)7-6-8-20(21)24(22(27)31)28(17(5)30)26-23(33-24)25-16(4)29/h6-12,14H,13H2,1-5H3,(H,25,26,29)
• InChI Key: YVSODEMKTIVNFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C3(C(=O)N2CC4=CC=C(C=C4)OC(C)C)N(N=C(S3)NC(=O)C)C(=O)C
• Molecular Formula: C24H26N4O4S
• Molecular Weight: 466.6 g/mol
• CAS No.: 905787-50-0

Description

N-(3-acetyl-12-methyl-6-{[4-(methylethoxy)phenyl]methyl}-7-oxospiro[1,3,4-thia diazoline-2,3'-indoline]-5-yl)acetamide is a useful research compound. Its molecular formula is C24H26N4O4S and its molecular weight is 466.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds within this class, including thiadiazole and indoline derivatives, are synthesized through various chemical reactions and their structures are confirmed using spectroscopic methods such as MS, IR, CHN, and NMR. These compounds are part of research efforts to diversify chemical structures and understand their physical and chemical properties (Wang, Li, Dong, & Dong, 2010).

Anticancer Activity

Some derivatives show significant anticancer activities against various cancer cell lines. For instance, thiazole and thiadiazole derivatives have been evaluated for their cytotoxic activities against cervical, breast, and colorectal cancer cell lines, showing promising results in inducing apoptosis of cancer cells (Ekrek, Şenkardeş, Erdoğan, & Çevik, 2022).

Antibacterial and Antimicrobial Properties

Several synthesized compounds exhibit potent antibacterial and antimicrobial activities. This includes studies where novel heterocyclic compounds were tested against various bacterial strains, showing broad-spectrum antibacterial activity (Borad, Bhoi, Parmar, & Patel, 2015).

Antioxidant and Antimicrobial Properties

Research has also explored the antioxidant and antimicrobial properties of these compounds. For example, novel thiadiazoline and selenadiazoline derivatives have shown significant antioxidant efficiency and antimicrobial activity against common pathogens (Al-Khazragie, Al-Salami, & Al-Fartosy, 2022).

Anticonvulsant Evaluation

Indoline derivatives have been evaluated for anticonvulsant activities, with some compounds showing significant effects in preclinical models. This includes studies on the efficacy of these compounds in maximal electroshock and pentylenetetrazole-induced seizure models (Nath, Shaharyar, Pathania, Grover, Debnath, & Akhtar, 2021).